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Abstract

Disodium cromoglycate (DSCG), a cornerstone in the prophylactic treatment of allergic
asthma and other mast cell-mediated diseases, represents a landmark in drug discovery,
originating from astute clinical observation and pioneering self-experimentation. This technical
guide provides an in-depth exploration of the discovery, mechanism of action, and development
of DSCG as a mast cell stabilizer. It consolidates quantitative data from pivotal preclinical and
clinical studies, details key experimental protocols, and visualizes the underlying biological
pathways and experimental workflows. This document is intended to serve as a comprehensive
resource for researchers, scientists, and professionals in the field of drug development, offering
insights into the journey of a unique therapeutic agent from a traditional herbal remedy to a
globally recognized medication.

The Discovery of Disodium Cromoglycate: A Story
of Self-Experimentation

The journey to disodium cromoglycate began with Dr. Roger Altounyan, a physician and
pharmacologist who was himself a lifelong sufferer of asthma.[1] His research started with
khellin, a compound extracted from the Mediterranean plant Ammi visnaga, which had been
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traditionally used to treat muscle spasms.[1][2] While khellin showed some bronchodilator
effects, it was also associated with significant side effects.

Driven by his own medical needs, Dr. Altounyan embarked on a systematic process of
synthesizing and testing derivatives of khellin.[3][4] In a remarkable display of self-
experimentation, he would induce asthmatic responses in himself by inhaling specific allergens
and then assess the protective effects of the newly synthesized compounds.[3][5] This personal
and high-risk approach allowed for rapid evaluation and iteration of chemical structures. The
breakthrough came with the synthesis of disodium cromoglycate, a chromone derivative that,
while lacking inherent bronchodilator activity, proved highly effective in preventing allergen-
induced bronchospasm when inhaled prophylactically.[1] This pioneering work, conducted at
Fisons Pharmaceuticals in the 1960s, led to the development of DSCG, marketed as Intal®,
and the innovative "Spinhaler®" device for its delivery as a dry powder.[1]

Mechanism of Action: Stabilizing the Mast Cell

The primary mechanism of action of disodium cromoglycate is the stabilization of mast cells,
thereby preventing the release of inflammatory mediators that trigger allergic reactions.[1][6]
Mast cells are key effector cells in type | hypersensitivity reactions. Upon activation, typically
through the cross-linking of IgE receptors (FceRl) by allergens, they undergo degranulation,
releasing a cascade of pre-formed and newly synthesized mediators, including histamine,
leukotrienes, and prostaglandins.

Disodium cromoglycate is believed to exert its stabilizing effect by inhibiting the influx of
calcium ions (Ca?*) into the mast cell, a critical step in the degranulation process.[6][7][8] By
blocking these calcium channels, DSCG prevents the downstream signaling events that lead to
the fusion of granular membranes with the cell membrane and the subsequent release of their
contents.[9] While the precise molecular target on the mast cell membrane remains a subject of
investigation, evidence suggests that DSCG's action is at the cell surface, as bead-conjugated
forms of the drug that cannot enter the cell still inhibit histamine release.[8]

Signaling Pathway of Mast Cell Activation and Inhibition
by DSCG

The following diagram illustrates the IgE-mediated mast cell activation pathway and the
proposed point of intervention by disodium cromoglycate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8443419?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8443419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

